Cas no 2344678-37-9 (2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile)

• Product Name: 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile
• CAS No: 2344678-37-9
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 5996425
• PubChem ID: 139016571
• Update Time: 2025-11-07

2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7355780
• 2344678-37-9
• 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile

• Inchi： 1S/C6H8N4/c1-5-9-4-6(8)10(5)3-2-7/h4H,3,8H2,1H3
• InChI Key： NUXGRHXGJJSVJN-UHFFFAOYSA-N
• SMILES： N1(CC#N)C(=CN=C1C)N

Computed Properties

• Exact Mass: 136.074896272g/mol
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile

Introduction to 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile (CAS No. 2344678-37-9)

2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile (CAS No. 2344678-37-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, including the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile is defined by its imidazole ring and acetonitrile functional group. The imidazole ring is a five-membered heterocyclic aromatic compound that is known for its biological activity and ability to form stable complexes with metal ions. The acetonitrile group, on the other hand, imparts polarity and reactivity to the molecule, making it a valuable building block in organic synthesis.

In terms of physical properties, 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

The synthesis of 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile can be achieved through several methods. One common approach involves the reaction of 5-amino-2-methylimidazole with cyanoacetamide in the presence of an acid catalyst. This method yields high purity and good yields, making it a preferred choice for large-scale production. Another synthetic route involves the condensation of 5-amino-2-methylimidazole with acrylonitrile followed by reduction to form the desired product. These synthetic strategies are well-documented in the literature and have been optimized for efficiency and scalability.

The biological activities of 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile have been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. Research has shown that this compound can selectively inhibit monoamine oxidase B (MAO-B), an enzyme responsible for the breakdown of neurotransmitters such as dopamine. By inhibiting MAO-B, 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile may help protect dopaminergic neurons and slow down the progression of Parkinson's disease.

In addition to its neuroprotective properties, 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile has also shown promise as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of protein kinases such as AKT and ERK, which are often overactive in various types of cancer. These findings suggest that 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The half-life of 2-(5-amino-2-methyl-1H-imidazol-1-yl)acetonitrile is moderate, allowing for once-daily dosing regimens in clinical settings.

To further explore the therapeutic potential of 2-(5-amino-2-methyl-1H-imidazol-1-y l)acetonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of this compound in human subjects with various conditions such as Parkinson's disease and cancer. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(5-amino - 2-methyl - 1H - imidazol - 1 - yl)acetonitrile (CAS No. 2344678 - 37 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.